Cas no 63635-26-7 (2-Isopropoxybenzoic Acid)

• Product Name: 2-Isopropoxybenzoic Acid
• CAS No: 63635-26-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00156986
• CID: 1011753
• PubChem ID: 12357674
• Update Time: 2025-05-23

2-Isopropoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 2-(1-methylethoxy)
• 2-(propan-2-yloxy)benzoic acid
• 2-isopropoxybenzoic acid
• 2-propan-2-yloxybenzoic acid
• 2-(methylethoxy)benzoic acid
• 2-Isopropoxy-benzoesaeure
• 2-isopropoxy-benzoic acid
• 2-Isopropyloxy-benzoesaeure
• 3-isopropoxypicolinic acid
• AC1Q1QLU
• ARONIS023619
• Benzoic acid, 2-(1-methylethoxy)-
• CTK2A8713
• Isopropylaethersalicylsaeure
• SBB049650
• SureCN104892
• CS-0258612
• isopropoxy benzoic acid
• Z227714380
• W18748
• AKOS000103601
• FS-2300
• BBL013926
• 63635-26-7
• WWPLDSOFBMZGIJ-UHFFFAOYSA-N
• A868082
• DTXSID90493841
• EN300-70611
• MFCD00156986
• isopropyl-salicylic acid
• J-506564
• 2-[(Propan-2-yl)oxy]benzoic acid
• DA-04135
• SCHEMBL104892
• STK500755
• 2-isopropoxybenzoicacid
• ALBB-008955
• 2-Isopropoxybenzoic Acid

• MDL： MFCD00156986
• Inchi： 1S/C10H12O3/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3,(H,11,12)
• InChI Key： WWPLDSOFBMZGIJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)O)C(C)C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 2-Isopropoxybenzoic Acid

2-Isopropoxybenzoic Acid: A Comprehensive Overview

2-Isopropoxybenzoic Acid (CAS No. 63635-26-7) is a chemical compound that has garnered significant attention in both academic and industrial research due to its unique properties and potential applications. This compound, also referred to as isopropyl 2-isopropoxybenzoate in certain contexts, belongs to the class of benzoic acids with an isopropoxy substituent. Its structure consists of a benzoic acid backbone with an isopropoxy group attached at the para position, making it a derivative of benzoic acid with distinct chemical and physical characteristics.

The synthesis of 2-Isopropoxybenzoic Acid involves several methodologies, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and purity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 2-Isopropoxybenzoic Acid is in the field of pharmaceuticals. The compound has been investigated as a potential precursor for drug development, particularly in the synthesis of bioactive molecules. Its ability to act as a versatile building block in organic synthesis has made it valuable in constructing complex molecular frameworks. For example, studies have demonstrated its utility in the construction of heterocyclic compounds, which are critical components of many therapeutic agents.

In addition to its pharmaceutical applications, 2-Isopropoxybenzoic Acid has found relevance in materials science. The compound's electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such innovations highlight its potential in advancing next-generation electronic devices.

The environmental impact of 2-Isopropoxybenzoic Acid is another area of active research. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, which is promising for its safe disposal and minimal environmental footprint. However, further investigations are required to fully understand its long-term ecological effects.

From a structural perspective, 2-Isopropoxybenzoic Acid exhibits interesting photophysical properties that make it suitable for applications in optoelectronics. The presence of the isopropoxy group influences the compound's absorption spectrum, enabling it to absorb light across a broad range of wavelengths. This characteristic has led to its exploration as a component in light-emitting diodes (LEDs) and solar cells, where efficient light absorption and emission are critical.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 2-Isopropoxybenzoic Acid. Through molecular docking studies, researchers have identified potential binding interactions between this compound and various biological targets, such as enzymes and receptors. These insights are pivotal for designing drugs with high specificity and efficacy.

In conclusion, 2-Isopropoxybenzoic Acid (CAS No. 63635-26-7) is a multifaceted compound with diverse applications across various scientific domains. Its role as a building block in organic synthesis, coupled with its unique electronic and photophysical properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's potential, its significance in the chemical sciences is expected to grow further.